Cas no 1487759-95-4 (7-Oxa-2-azaspiro[4.5]decan-3-one)

• Product Name: 7-Oxa-2-azaspiro[4.5]decan-3-one
• CAS No: 1487759-95-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5047311
• PubChem ID: 66108893
• Update Time: 2026-02-28

7-Oxa-2-azaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 7-oxa-2-azaspiro[4.5]decan-3-one
• SB22013
• G76226
• 1487759-95-4
• AKOS015451756
• 7-Oxa-2-azaspiro[4.5]decan-3-one

• Inchi： 1S/C8H13NO2/c10-7-4-8(5-9-7)2-1-3-11-6-8/h1-6H2,(H,9,10)
• InChI Key： LJDCVCRATYEHEP-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CC(NC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 7-Oxa-2-azaspiro[4.5]decan-3-one

7-Oxa-2-azaspiro[4.5]decan-3-one (CAS 1487759-95-4): A Versatile Spirocyclic Compound for Modern Pharmaceutical Research

The 7-Oxa-2-azaspiro[4.5]decan-3-one (CAS 1487759-95-4) represents an intriguing class of spirocyclic compounds that has gained significant attention in pharmaceutical chemistry and drug discovery. This heterocyclic scaffold combines both oxygen and nitrogen atoms in its unique spiro[4.5]decane structure, offering remarkable potential for medicinal applications. The growing interest in spirocyclic drug candidates makes this compound particularly relevant in current research trends.

Structural analysis reveals that 7-Oxa-2-azaspiro[4.5]decan-3-one features a distinctive spiro junction connecting two cyclic systems - a tetrahydrofuran (oxygen-containing) ring and a piperidinone (nitrogen-containing) moiety. This molecular architecture contributes to its three-dimensional complexity, a property highly valued in modern drug design. Researchers are particularly interested in how this spirocyclic framework can influence molecular recognition and binding affinity with biological targets.

Recent studies highlight the potential of 7-Oxa-2-azaspiro[4.5]decan-3-one derivatives as privileged structures in central nervous system (CNS) drug development. The compound's spirocyclic core demonstrates excellent blood-brain barrier permeability, making it valuable for addressing neurological conditions. Pharmaceutical companies are actively investigating its application in developing novel treatments for neurodegenerative diseases, a major focus area in contemporary medical research.

The synthesis of 7-Oxa-2-azaspiro[4.5]decan-3-one typically involves innovative ring-forming strategies that showcase modern synthetic chemistry techniques. Recent advancements have focused on developing more efficient routes to this spirocyclic building block, with particular emphasis on atom economy and green chemistry principles. These synthetic improvements are crucial for scaling up production while maintaining sustainability - a key concern in today's pharmaceutical industry.

Beyond its pharmaceutical applications, 7-Oxa-2-azaspiro[4.5]decan-3-one has shown promise in materials science. Its rigid spiro structure makes it an interesting candidate for designing novel organic electronic materials and liquid crystals. Researchers are exploring how this oxygen-nitrogen spirocycle can contribute to the development of advanced functional materials with unique optical and electronic properties.

The compound's molecular properties have been extensively characterized through various analytical techniques. X-ray crystallography studies confirm the spirocyclic conformation of 7-Oxa-2-azaspiro[4.5]decan-3-one, revealing important details about its three-dimensional structure. Computational chemistry approaches have provided valuable insights into its electronic distribution and potential interaction sites, information that's crucial for rational drug design.

In the context of current pharmaceutical trends, 7-Oxa-2-azaspiro[4.5]decan-3-one aligns well with the growing interest in three-dimensional drug-like molecules. Compared to flat aromatic systems, this spirocyclic scaffold offers improved solubility and reduced planarity - properties that can enhance drug efficacy while minimizing side effects. These characteristics make it particularly valuable in addressing challenging biological targets.

Quality control and analytical methods for 7-Oxa-2-azaspiro[4.5]decan-3-one have been refined to meet pharmaceutical standards. Advanced chromatographic techniques, including HPLC and UPLC, ensure high purity of this spirocyclic intermediate. Spectroscopic methods such as NMR and mass spectrometry provide comprehensive characterization, essential for its use in regulated pharmaceutical applications.

The commercial availability of 7-Oxa-2-azaspiro[4.5]decan-3-one (CAS 1487759-95-4) has expanded significantly in recent years, reflecting its growing importance in medicinal chemistry. Suppliers now offer this spirocyclic compound in various quantities, from milligram-scale for research purposes to kilogram quantities for preclinical development. The compound's stability and well-documented handling procedures contribute to its widespread adoption in laboratory settings.

Future research directions for 7-Oxa-2-azaspiro[4.5]decan-3-one include exploring its potential in targeted drug delivery systems and as a scaffold for PROTACs (proteolysis targeting chimeras). These cutting-edge applications highlight the continued relevance of this versatile spirocycle in addressing contemporary challenges in drug discovery and development.

Environmental and safety assessments of 7-Oxa-2-azaspiro[4.5]decan-3-one indicate favorable profiles for research and industrial use. The compound's stability under various conditions and well-characterized degradation pathways make it suitable for sustainable pharmaceutical manufacturing processes. These attributes align with the industry's increasing focus on green chemistry and environmental responsibility.

Academic and industrial collaborations have accelerated the exploration of 7-Oxa-2-azaspiro[4.5]decan-3-one derivatives for diverse therapeutic areas. Recent patent literature reveals growing intellectual property activity surrounding this spirocyclic core structure, particularly in areas such as kinase inhibition and GPCR modulation. This patent landscape reflects the compound's broad utility in drug discovery.

In conclusion, 7-Oxa-2-azaspiro[4.5]decan-3-one (CAS 1487759-95-4) represents a fascinating example of how spirocyclic chemistry continues to contribute to scientific advancement. Its unique molecular architecture, combined with promising biological activities and synthetic accessibility, ensures its ongoing importance in pharmaceutical research and related fields. As the demand for novel three-dimensional scaffolds grows, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.